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Meglumine Metrizoate Meglumine Metrizoate METRIZOATE MEGLUMINE RJY6JR42WQ
Brand Name: Vulcanchem
CAS No.: 7241-11-4
VCID: VC0049889
InChI: InChI=1S/C12H11I3N2O4.C7H17NO5/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-3H3,(H,16,18)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
SMILES: CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
Molecular Formula: C19H28I3N3O9
Molecular Weight: 823.2 g/mol

Meglumine Metrizoate

CAS No.: 7241-11-4

Reference Standards

VCID: VC0049889

Molecular Formula: C19H28I3N3O9

Molecular Weight: 823.2 g/mol

Meglumine Metrizoate - 7241-11-4

CAS No. 7241-11-4
Product Name Meglumine Metrizoate
Molecular Formula C19H28I3N3O9
Molecular Weight 823.2 g/mol
IUPAC Name 3-acetamido-5-[acetyl(methyl)amino]-2,4,6-triiodobenzoic acid;(2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol
Standard InChI InChI=1S/C12H11I3N2O4.C7H17NO5/c1-4(18)16-10-7(13)6(12(20)21)8(14)11(9(10)15)17(3)5(2)19;1-8-2-4(10)6(12)7(13)5(11)3-9/h1-3H3,(H,16,18)(H,20,21);4-13H,2-3H2,1H3/t;4-,5+,6+,7+/m.0/s1
Standard InChIKey TXKOGNLDVKUFSI-WZTVWXICSA-N
Isomeric SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O
SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
Canonical SMILES CC(=O)NC1=C(C(=C(C(=C1I)C(=O)O)I)N(C)C(=O)C)I.CNCC(C(C(C(CO)O)O)O)O
Description METRIZOATE MEGLUMINE RJY6JR42WQ
Synonyms Methylglucamine Metrizoate; Metrizoate Meglumin Salt; Metrizoate Methylglucamine; N-Methylglucamine Metrizoate; 1-Deoxy-1-(methylamino)-D-glucitol 3-(Acetylamino)-5-(acetylmethylamino)-2,4,6-triiodobenzoate (Salt); 1-Deoxy-1-(methylamino)glucitol 3-A
PubChem Compound 10056264
Last Modified Nov 11 2021
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